(2E)-1,3-Bis(4-ethylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1,3-bis(4-ethylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C19H20O/c1-3-15-5-7-17(8-6-15)11-14-19(20)18-12-9-16(4-2)10-13-18/h5-14H,3-4H2,1-2H3/b14-11+
• InChI Key: ZSPWSEAXGWIJAI-SDNWHVSQSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C=CC(=O)C2=CC=C(C=C2)CC
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=C/C(=O)C2=CC=C(C=C2)CC
• Molecular Formula: C19H20O
• Molecular Weight: 264.4 g/mol

Description

“(2E)-1,3-Bis(4-ethylphenyl)prop-2-en-1-one” is a chemical compound with the molecular formula C19H20O and a molecular weight of 264.36. It is also known by its CAS number: 864784-22-5.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 19 carbon atoms, 20 hydrogen atoms, and 1 oxygen atom. The exact spatial arrangement of these atoms would require more specific information such as a crystallographic study or spectroscopic data.

Scientific Research Applications

EEP has been studied for its potential use in a variety of scientific research applications. It has been used as a model compound for studying the structure-activity relationships of molecules, as well as for studying the effects of chemical modifications on the physical and chemical properties of molecules. It has also been used to study the effects of environmental conditions on the stability of molecules, and to investigate the mechanism of action of drugs.

Mechanism of Action

EEP is thought to act as an agonist of the G-protein coupled receptor PPARγ. This receptor is involved in the regulation of glucose and lipid metabolism, as well as in the regulation of inflammation and immunity. By binding to this receptor, (2E)-1,3-Bis(4-ethylphenyl)prop-2-en-1-one can modulate its activity, leading to changes in the expression of genes involved in these processes.
Biochemical and Physiological Effects
EEP has been shown to have a variety of biochemical and physiological effects. It has been found to reduce inflammation and improve insulin sensitivity, and to increase the expression of genes involved in lipid metabolism, glucose metabolism, and inflammation. It has also been shown to improve the function of the immune system, and to reduce the risk of developing certain diseases, including diabetes and cardiovascular disease.

Advantages and Limitations for Lab Experiments

EEP has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in a variety of environmental conditions. However, it is not as widely studied as some other compounds, and its mechanism of action is not yet fully understood.

Future Directions

There are several potential future directions for research on (2E)-1,3-Bis(4-ethylphenyl)prop-2-en-1-one. Further studies could be conducted to better understand its mechanism of action and to identify other potential therapeutic applications. Additionally, studies could be conducted to investigate the effects of environmental conditions on the stability of the compound, and to develop more efficient synthesis methods. Finally, studies could be conducted to investigate the potential for using this compound in drug delivery systems.

Synthesis Methods

EEP is synthesized through a two-step process. First, 4-ethylphenylpropionic acid is reacted with anhydrous potassium carbonate to form the corresponding potassium salt. This is then reacted with sodium borohydride in an aqueous solution to form the final product, (2E)-1,3-Bis(4-ethylphenyl)prop-2-en-1-one.